Cas no 81-06-1 (2-Naphthalenesulfonicacid, 1-amino-)

• Product Name: 2-Naphthalenesulfonicacid, 1-amino-
• CAS No: 81-06-1
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 726179
• PubChem ID: 6667
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 1-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 1-amino-
• 1-Amino-2-naphthalenesulfonic acid
• 1-amino-naphthalene-2-sulfonic acid
• 1-Aminonaphthalene-2-sulphonic acid
• 1-Amino-naphthalin-2-sulfonsaeure
• 1-naphthylamine-2-sulfonic acid
• EINECS 201-320-5
• Naphthylamin-(1)-sulfonsaeure-(2)
• o-NAPHTHIONIC ACID
• AKOS022506535
• N3P4M2L23X
• UNII-N3P4M2L23X
• .ALPHA.-NAPHTHYLAMINE-2-SULFONIC ACID
• NS00022808
• DTXSID7058838
• 81-06-1
• 1-Naphthylamine-2-sulfonicacid
• 2-Naphthalenesulfonic acid, 1-amino-
• SCHEMBL156836
• 1-aminonaphthalene-2-sulfonic acid
• J4.351F
• Q27284515
• 1.4-Naphthylaminsulfosaure
• FT-0631363

• Inchi： 1S/C10H9NO3S/c11-10-8-4-2-1-3-7(8)5-6-9(10)15(12,13)14/h1-6H,11H2,(H,12,13,14)
• InChI Key： ONZWNZGVZFLMNZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C=CC=CC2=C1N)(=O)(=O)O

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.3588 (rough estimate)
• Refractive Index: 1.6500 (estimate)
• PSA: 88.77000
• LogP: 3.33070